471-54-5(Isocolumbin),C17508,FS-9823

Isocolumbin Properties

Names and Identifiers

- Isocolumbin
- 5-Hydroxy-6,7-dimethoxylflavone
- (1R,3S,5S,8S)-5-(Furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec
- Columbin
- BCP33582
- NSC16037
- C.A.S. 471,545
- 1,4-Etheno-3H,7H-benzo[1,2-c:3,4-c']dipyran-3,7-dione, 9-(3-furanyl)decahydro-4-hydr
- 471-54-5
- Q-100497
- FS-9823
- (1S,2S,3S,5S,8S,11R,12S)-5-(Furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec-15-ene-7,13-dione
- AKOS037514699
- AKOS040760157
- CHEBI:81144
- CS-0022977
- DTXSID401099705
- Q27155101
- HY-N3050
- C17508
- (1R,4S,4aS,6aR,9R,10aR,10bR)-9-(3-Furanyl)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-4-hydroxy-4a,10a-dimethyl-1,4-etheno-3H,7H-benzo[1,2-c:3,4-c']dipyran-3,7-dione
- DA-64529
- +Expand
- MDL： MFCD02682936
- InChIKey： AALLCALQGXXWNA-UHFFFAOYSA-N
- Inchi： 1S/C20H22O6/c1-18-9-14(11-5-8-24-10-11)25-16(21)12(18)3-6-19(2)15(18)13-4-7-20(19,23)17(22)26-13/h4-5,7-8,10,12-15,23H,3,6,9H2,1-2H3
- SMILES： O1C(C2(C([H])=C([H])C1([H])C1([H])C3(C([H])([H])[H])C([H])([H])C([H])(C4=C([H])OC([H])=C4[H])OC(C3([H])C([H])([H])C([H])([H])C12C([H])([H])[H])=O)O[H])=O

Computed Properties

Exact Mass: 358.141638g/mol
Surface Charge: 0
XLogP3: 2.2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 358.141638g/mol
Monoisotopic Mass: 358.141638g/mol
Topological Polar Surface Area: 86Å²
Heavy Atom Count: 26
Complexity: 702
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 358.4

Experimental Properties

LogP: 2.53270
PSA: 85.97000
Boiling Point: 565.9±50.0 °C at 760 mmHg
Melting Point: 190°C
Vapor Pressure: No data available
Flash Point: 296.0±30.1 °C
Color/Form: Powder
Density: 1.4±0.1 g/cm3

Isocolumbin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG28023-10mg	ISOCOLUMBIN	471-54-5	98%	10mg	$800.00
Chengdu Biopurify Phytochemicals Ltd	BP0777-10mg	Isocolumbin	471-54-5	98%	10mg	$260	2021-12-27
DC Chemicals	DCY-169-20 mg	IsocoluMbin	471-54-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
MedChemExpress	HY-N3050-1mg	Isocolumbin	471-54-5		1mg	￥1200	2022-08-31
TargetMol Chemicals	TN1133-20 mg	Isocolumbin	471-54-5	98%	20mg	￥ 3,040
TRC	I798253-1mg	Isocolumbin	471-54-5		1mg	$ 50.00	2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H39950-20mg	ISOCOLUMBIN	471-54-5	,98%	20mg	¥1518.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1133-2 mg	Isocolumbin	471-54-5		2mg	￥2593.00	2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R025038-10mg	Isocolumbin	471-54-5	98%()	10mg	￥1195	2024-05-23

Isocolumbin Suppliers

NanJingqingYunbiologologyicaltecjnco，LTD

Audited Supplier

(CAS:471-54-5)

MR./MRS.:WANG JING LI

Phone:15251745733

Email:477691608@qq.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:471-54-5)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:471-54-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Anpel

Audited Supplier

(CAS:471-54-5)

MR./MRS.:AN PU SHI YAN

Phone:15618996369

Email:shanpel@anpel.com.cn

Isocolumbin Related Literature

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2. Synergistic effect of graphene as a co-catalyst for enhanced daylight-induced photocatalytic activity of Zn0.5Cd0.5S synthesized via an improved one-pot co-precipitation-hydrothermal strategy†

Wee-Jun Ong,Jia-Jun Yeong,Lling-Lling Tan,Boon Tong Goh,Siek-Ting Yong,Siang-Piao Chai RSC Adv., 2014,4, 59676-59685
3. A computerised programmable monochromator for flexible multi-element analysis with special reference to the inductively coupled plasma

Analyst, 1976,101, 585-587
4. An expanded cavity hexaamine cage for copper(ii)

Paul V. Bernhardt,Richard Bramley,Rodney J. Geue,Stephen F. Ralph,Alan M. Sargeson Dalton Trans., 2007, 1244-1249
5. Gd3+-Ion-induced carbon-dots self-assembly aggregates loaded with a photosensitizer for enhanced fluorescence/MRI dual imaging and antitumor therapy†

Yanlei Liu,Xiao Zhi,Wenxiu Hou,Fangfang Xia,Jingpu Zhang,Yuping Hong,Hao Yan,Chen Peng,Jesus Martinez de la Fuentea,Jie Song Nanoscale, 2018,10, 19052-19063
6. Near-quantitative mineralization of two refractory triazines under hydrothermal-supercritical aqueous conditions assisted by ozone and UV/ozone

Satoshi Horikoshi,Yoshinori Wada,Natsuko Watanabe,Hisao Hidaka,Nick Serpone New J. Chem., 2003,27, 1216-1223
7. Discovering the pivotal role of carbonate in the formation of a bis-phenolate supported Co15 cluster†

Ross McLellan,Julien Rezé,Stephanie M. Taylor,Ruaraidh D. McIntosh,Euan K. Brechin,Scott J. Dalgarno Chem. Commun., 2014,50, 2202-2204
8. Polyphenol-rich apple (Malus domestica L.) peel extract attenuates arsenic trioxide induced cardiotoxicity in H9c2 cells via its antioxidant activity†

Vadavanath Prabhakaran Vineetha,Seetharaman Girija,Rema Sreenivasan Soumya,Kozhiparambil Gopalan Raghu Food Funct., 2014,5, 502-511
9. Synthesis and antimicrobial activity of novel bis-benzimidazolium salts†

Amélie Dubreuil,Pierre Mas,Andreea R. Schmitzer New J. Chem., 2023,47, 51-55
10. Sensing and photocatalytic properties of a new 3D Co(ii) coordination polymer based on 1,1′-di(p-carboxybenzyl)-2,2′-biimidazole†

New J. Chem., 2022,46, 18848-18853

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Diterpenoids

Cas no 471-54-5 (Isocolumbin)

Isocolumbin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Isocolumbin Price

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Isocolumbin Related Literature

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